Cas no 38315-25-2 (Heptanoic acid, 7-iodo-, methyl ester)

• Product Name: Heptanoic acid, 7-iodo-, methyl ester
• CAS No: 38315-25-2
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 1488876
• PubChem ID: 10858538
• Update Time: 2025-05-26

Heptanoic acid, 7-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-iodo-, methyl ester
• methyl 7-iodoheptanoate
• MFCD25962958
• HTIBXQHVKAAGOQ-UHFFFAOYSA-N
• SCHEMBL11512940
• SY343515
• A1-05782
• DA-42592
• 38315-25-2

• Inchi： 1S/C8H15IO2/c1-11-8(10)6-4-2-3-5-7-9/h2-7H2,1H3
• InChI Key： HTIBXQHVKAAGOQ-UHFFFAOYSA-N
• SMILES： ICCCCCCC(=O)OC

Computed Properties

• Exact Mass: 270.01125
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Heptanoic acid, 7-iodo-, methyl ester

Heptanoic acid, 7-iodo-, methyl ester (CAS No. 38315-25-2): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Heptanoic acid, 7-iodo-, methyl ester, identified by its CAS number 38315-25-2, is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various bioactive molecules. Its molecular structure, incorporating both a heptanoic acid backbone and an iodine substituent at the 7th carbon position, makes it particularly valuable for constructing complex chemical entities.

The synthesis of Heptanoic acid, 7-iodo-, methyl ester involves meticulous chemical transformations that highlight the compound's versatility. The presence of the methyl ester group enhances its reactivity, allowing for facile functionalization at multiple sites. This property is especially beneficial in pharmaceutical applications where precise molecular modifications are essential for achieving desired biological activities. The iodine atom, on the other hand, serves as a versatile handle for further chemical manipulation, enabling the introduction of various functional groups through cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, the demand for high-quality intermediates like Heptanoic acid, 7-iodo-, methyl ester has surged due to advancements in drug discovery technologies. Researchers are increasingly leveraging this compound to develop novel therapeutic agents targeting a wide range of diseases. For instance, its structural motif is found to be relevant in the synthesis of small-molecule inhibitors that modulate enzyme activity. These inhibitors have shown promise in preclinical studies for their ability to interfere with key pathological pathways involved in conditions such as cancer and inflammatory disorders.

The utility of Heptanoic acid, 7-iodo-, methyl ester extends beyond pharmaceuticals into other areas of chemical research. Its role as a building block in organic synthesis has been exploited to create novel materials with unique properties. For example, researchers have utilized this compound to develop advanced polymers and liquid crystals that exhibit enhanced thermal stability and mechanical strength. These materials are being explored for applications in electronics, coatings, and specialty plastics.

The incorporation of iodine into organic molecules often enhances their reactivity towards certain types of chemical reactions. In the case of Heptanoic acid, 7-iodo-, methyl ester, this property has been harnessed to facilitate palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry, allowing for the efficient construction of complex molecular frameworks. The compound's compatibility with various coupling partners has made it a staple reagent in synthetic laboratories aiming to produce intricate organic molecules with high precision.

The pharmaceutical industry has also recognized the potential of Heptanoic acid, 7-iodo-, methyl ester as a scaffold for drug development. Its structural features allow for diverse modifications that can fine-tune pharmacokinetic and pharmacodynamic properties of drug candidates. By systematically altering functional groups attached to the heptanoic acid backbone and the iodine substituent, chemists can generate libraries of compounds with tailored biological activities. This approach has led to several promising candidates entering clinical trials for various therapeutic indications.

The synthesis and application of Heptanoic acid, 7-iodo-, methyl ester have been supported by significant advancements in analytical techniques that enable precise characterization of molecular structures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have become indispensable tools for verifying the identity and purity of this compound. These methods provide detailed insights into its chemical environment, helping researchers optimize synthetic routes and assess the quality of final products.

The growing interest in green chemistry has also influenced the production methods of compounds like Heptanoic acid, 7-iodo-, methyl ester. Efforts are underway to develop more sustainable synthetic protocols that minimize waste and reduce energy consumption. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance efficiency while maintaining high yields. These environmentally conscious approaches align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, Heptanoic acid, 7-iodo-, methyl ester (CAS No. 38315-25-2) represents a vital component in modern chemical synthesis and pharmaceutical research. Its unique structural attributes make it an invaluable intermediate for constructing complex molecules with diverse applications. As research continues to evolve, this compound will undoubtedly play an even greater role in developing innovative solutions across multiple scientific disciplines.